Cas no 49680-03-7 (diethyl 2-(phenylamino)fumarate)

diethyl 2-(phenylamino)fumarate structure
49680-03-7 structure
Product Name:diethyl 2-(phenylamino)fumarate
CAS No:49680-03-7
MF:C14H17NO4
MW:263.289084196091
CID:2108595
PubChem ID:588882
Update Time:2025-04-21

diethyl 2-(phenylamino)fumarate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(phenylamino)fumarate
    • DTXSID90343296
    • diethyl 3-phenylaminobut-2-ene-dioate
    • ROMURMXNNUEGCC-UHFFFAOYSA-N
    • DA-20203
    • 33511-74-9
    • 2-Butenedioic acid, 2-(phenylamino)-, diethyl ester, (E)-
    • G88611
    • 49680-03-7
    • Inchi: 1S/C14H17NO4/c1-3-18-13(16)10-12(14(17)19-4-2)15-11-8-6-5-7-9-11/h5-10,15H,3-4H2,1-2H3
    • InChI Key: ROMURMXNNUEGCC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(=CC(=O)OCC)NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 263.116
  • Monoisotopic Mass: 263.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.6Ų

diethyl 2-(phenylamino)fumarate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB12323-25g
Diethyl 2-(phenylamino)fumarate
49680-03-7 97%
25g
$2000 2023-09-07
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